N-(4,5-dimethyl-3-(methylcarbamoyl)thiophen-2-yl)-1-(thiophen-2-ylsulfonyl)piperidine-2-carboxamide

• IUPAC Name: N-[4,5-dimethyl-3-(methylcarbamoyl)thiophen-2-yl]-1-thiophen-2-ylsulfonylpiperidine-2-carboxamide
• InChI: InChI=1S/C18H23N3O4S3/c1-11-12(2)27-18(15(11)17(23)19-3)20-16(22)13-7-4-5-9-21(13)28(24,25)14-8-6-10-26-14/h6,8,10,13H,4-5,7,9H2,1-3H3,(H,19,23)(H,20,22)
• InChI Key: INNGTUZYKFULLR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C(=O)NC)NC(=O)C2CCCCN2S(=O)(=O)C3=CC=CS3)C
• Molecular Formula: C18H23N3O4S3
• Molecular Weight: 441.6 g/mol
• CAS No.: 1049833-69-3

Description

N-(4,5-dimethyl-3-(methylcarbamoyl)thiophen-2-yl)-1-(thiophen-2-ylsulfonyl)piperidine-2-carboxamide is a useful research compound. Its molecular formula is C18H23N3O4S3 and its molecular weight is 441.58. The purity is usually 95%.
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Scientific Research Applications

Biological and Pharmacological Activity

Compounds with intricate structures similar to "N-(4,5-dimethyl-3-(methylcarbamoyl)thiophen-2-yl)-1-(thiophen-2-ylsulfonyl)piperidine-2-carboxamide" have been explored for their biological effects and potential in drug development. For instance, studies on various acetamide, formamide, and their derivatives have significantly added to our understanding of the biological consequences of exposure, reflecting on their commercial importance and potential usage in pharmaceuticals (Kennedy, 2001).

Anticarcinogenic and Toxicity Profiles

Research into organotin(IV) complexes, which may share some functional similarities with the target compound, has shown excellent anticarcinogenicity and toxicity profiles. These complexes, featuring various chemical groups, have demonstrated high cytotoxic activity against several cancer cell lines, emphasizing the potential for the development of new antitumor agents (Ali, Shahzadi, & Imtiaz-ud-Din., 2018).

Role in CNS Acting Drugs

Compounds with heterocycles containing nitrogen, sulfur, and oxygen are crucial for synthesizing drugs that act on the Central Nervous System (CNS). These functional groups form the basis for creating compounds with potential CNS activity, including therapeutic applications for depression, euphoria, and convulsion management (Saganuwan, 2017).

Therapeutic Use in Gastrointestinal Motility Disorders

Piperidine derivatives, akin to the core structure of the target compound, have been reviewed for their pharmacodynamic and pharmacokinetic properties. They serve as prokinetic agents in managing gastrointestinal motility disorders, highlighting the therapeutic potential of such structures in enhancing or restoring motility throughout the gastrointestinal tract (McCallum, Prakash, Campoli-Richards, & Goa, 2012).